methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride

• IUPAC Name: N-methyl-2-quinolin-4-ylethanamine;dihydrochloride
• InChI: InChI=1S/C12H14N2.2ClH/c1-13-8-6-10-7-9-14-12-5-3-2-4-11(10)12;;/h2-5,7,9,13H,6,8H2,1H3;2*1H
• InChI Key: XZKBXBUXOGMKPE-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC=NC2=CC=CC=C12.Cl.Cl
• Molecular Formula: C12H16Cl2N2
• Molecular Weight: 259.17 g/mol

Description

Methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride (MQED) is a quinoline-based compound that has been studied for its potential applications in scientific research. MQED has been used in a variety of laboratory experiments, ranging from biochemical and physiological studies to drug development and testing.

Scientific Research Applications

Methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various drugs, as well as to study the mechanism of action of certain drugs. methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has also been used to study the effects of various environmental factors on the human body, such as air pollution and ultraviolet radiation. Additionally, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has been used in drug development and testing, as well as in the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride is not fully understood. However, it is believed that methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride acts as an agonist at certain serotonin receptors, which may explain its effects on the human body. Additionally, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has been shown to interact with certain proteins, including the enzyme cytochrome P450. This interaction may explain some of the biochemical and physiological effects of methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride.
Biochemical and Physiological Effects
methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has been shown to increase the production of serotonin, a neurotransmitter involved in mood regulation. Additionally, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has been shown to have anti-inflammatory, anti-anxiety, and anti-depressant effects. methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride has also been shown to have an effect on the cardiovascular system, which may explain its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride in laboratory experiments is its low cost and ease of synthesis. Additionally, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride is a relatively safe compound, with no known toxic effects. However, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride is not an ideal compound for all laboratory experiments, as it has been shown to interact with certain proteins and has a limited range of effects.

Future Directions

There are a number of potential future directions for the use of methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride in scientific research. One potential direction is the development of new therapeutic agents that utilize methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride as an active ingredient. Additionally, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride could be used to study the effects of various environmental factors on the human body, such as air pollution and ultraviolet radiation. Finally, methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride could be used in drug development and testing, as well as in the development of new diagnostic tools.

Synthesis Methods

Methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride can be synthesized through a number of different methods. One of the most commonly used methods is the reaction of 2-aminobenzophenone with quinoline in the presence of a base, such as sodium hydroxide. This reaction yields a yellow-orange solution of methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride, which can then be purified by recrystallization. Other methods for synthesizing methyl[2-(quinolin-4-yl)ethyl]amine dihydrochloride include the reaction of 2-aminobenzophenone with quinoline in the presence of a catalytic amount of palladium, as well as the reaction of 2-aminobenzophenone with quinoline in the presence of a catalytic amount of copper.